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Compound of Interest

Compound Name: Neosenkirkine

Cat. No.: B1237278

Introduction to Pyrrolizidine Alkaloids (PASs)

Pyrrolizidine alkaloids (PAs) are a large group of naturally occurring heterocyclic organic
compounds synthesized by an estimated 3% of the world's flowering plants as a defense
mechanism against herbivores.[1][2] These secondary metabolites are found predominantly in
the plant families Asteraceae, Boraginaceae, and Fabaceae.[1][3] PAs are characterized by a
core structure of pyrrolizidine, which consists of two fused five-membered rings with a nitrogen
atom at the bridgehead.[1][4] They typically exist as esters, composed of a necine base (the
pyrrolizidine amino alcohol) and one or more necic acids.[4][5]

The structural diversity of PAs is vast, with over 500 different compounds identified.[5] This
diversity arises from variations in the necine base, the necic acids, and the esterification
pattern.[1] PAs are classified into four main types based on the structure of the necine base:
retronecine, heliotridine, otonecine, and platynecine.[5] PAs containing a 1,2-unsaturated
necine base, such as retronecine, heliotridine, and otonecine types, are known to be highly
toxic.[6] In contrast, those with a saturated necine base, like platynecine, are considered less
toxic.

These compounds pose a significant health risk to humans and livestock as they can
contaminate food sources like honey, milk, grain, and eggs, as well as herbal medicines and
supplements.[7][8] The toxicity of PAs is primarily linked to their metabolic activation in the liver,
leading to strong hepatotoxic (liver-damaging), genotoxic (DNA-damaging), cytotoxic (cell-
damaging), and tumorigenic (tumor-causing) effects.[1][7][8]
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Neosenkirkine and its close relative, senkirkine, belong to the otonecine-type class of
pyrrolizidine alkaloids.[9][10] This class is characterized by the otonecine necine base.
Senkirkine is a major PA found in several plant species, including Tussilago farfara (coltsfoot),
Emilia sonchifolia, and various Senecio species.[6][10][11][12] Neosenkirkine has also been
isolated from Senecio species.[9][10][12]

Chemical Properties:

o Senkirkine
Property Neosenkirkine . Reference
(Renardin)
CAS Number 57194-70-4 2318-18-5 [13],[14]
Molecular Formula C19H27NOe C19H27NOs [15],[16]
Molecular Weight 365.42 g/mol 365.4 g/mol [15],[16]
Otonecine-type Otonecine-type
Structure ] P ] P [9],[16]
macrocyclic PA macrocyclic PA

Soluble in Chloroform, N
_ Data not specified, but
- Dichloromethane, N
Solubility general PA solubility [13]
Ethyl Acetate, DMSO,

patterns apply.
Acetone.

Biosynthesis of Pyrrolizidine Alkaloids

The biosynthesis of PAs is a complex process that occurs primarily in the roots of producing
plants.[9] The pathway can be broadly divided into the formation of the necine base and the
necic acids, followed by their esterification.

3.1 Necine Base Synthesis The synthesis of the necine base begins with the amino acid
ornithine, which is a precursor to putrescine.[2] The first committed step in the pathway is
catalyzed by homospermidine synthase (HSS), an enzyme that couples two molecules of
putrescine (derived from arginine and ornithine) to form homospermidine.[3] This intermediate
then undergoes a series of oxidation, cyclization, and reduction steps to form the characteristic
bicyclic pyrrolizidine core, such as retronecine.[3]
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3.2 Necic Acid Synthesis Necic acids are derived from common amino acids, such as
isoleucine, leucine, and valine, through various metabolic pathways.[2] Their structural diversity
contributes significantly to the wide range of PAs found in nature.

3.3 Esterification The final step in PA biosynthesis is the esterification of the necine base with
one or two necic acids. This reaction combines the two separately synthesized components to
form the final, biologically active alkaloid.[3] The resulting PAs may be stored in the plant as
tertiary amines or as N-oxides, the latter being more water-soluble.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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